Medroxalol hydrochloride

• CAS RN: 70161-10-3
• Molecular Formula: C20H25ClN2O5
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 5-[2-[4-(1,3-benzodioxol-5-yl)butan-2-ylamino]-1-hydroxyethyl]-2-hydroxybenzamide;hydrochloride
• InChI: InChI=1S/C20H24N2O5.ClH/c1-12(2-3-13-4-7-18-19(8-13)27-11-26-18)22-10-17(24)14-5-6-16(23)15(9-14)20(21)25;/h4-9,12,17,22-24H,2-3,10-11H2,1H3,(H2,21,25);1H
• InChI Key: YYWISFWLJSVFOF-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC2=C(C=C1)OCO2)NCC(C3=CC(=C(C=C3)O)C(=O)N)O.Cl
• Related CAS: 56290-94-9 (Parent)
• synonyms: 5-(2-((3-(1,3-benzodioxol-5-yl)-1-methylpropyl)amino)-1-hydroxyethyl)-2-hydroxybenzamide; MDL 17330A; MDL 17331A; medroxalol; medroxalol monohydrochloride; medroxalol monohydrochloride, (R-(R*,R*))-isomer; medroxalol monohydrochloride, (R-(R*,S*))-isomer; medroxalol monohydrochloride, (S-(R*,R*))-isomer; medroxalol monohydrochloride, (S-(R*,S*))-isomer; RMI 81968

Description

Medroxalol hydrochloride is a vasodilator beta blocker that is classified as a mixed receptor blocker because it blocks both alpha and beta receptors . It is primarily used as an antihypertensive agent due to its ability to lower blood pressure by relaxing blood vessels and reducing heart rate .

Preparation Methods

Medroxalol hydrochloride can be synthesized through a multi-step process. The synthesis begins with the Friedel-Crafts acetylation of salicylamide, followed by halogenation of the aromatic methylketone . The bromide intermediate is then displaced by the nitrogen in N-benzyl-1-(3’,4’-methylenedioxyphenyl)-3-butylamine, which is prepared by reductive amination of the corresponding ketone . The final product is obtained through catalytic hydrogenation, which reduces the ketone and removes the benzyl protecting group .

Chemical Reactions Analysis

Medroxalol hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

Medroxalol hydrochloride has several scientific research applications:

Medicine: It is used as an antihypertensive agent to treat high blood pressure.

Biology: It is used in studies related to cardiovascular pharmacology and the effects of beta blockers on the heart.

Chemistry: It is used in the synthesis of other pharmaceutical compounds and as a reference compound in analytical chemistry.

Industry: It is used in the production of antihypertensive medications and in research related to drug development.

Mechanism of Action

Medroxalol hydrochloride exerts its effects by blocking both alpha and beta adrenergic receptors . This dual action results in the relaxation of blood vessels (vasodilation) and a reduction in heart rate, which together lower blood pressure . The molecular targets of this compound include the beta-1 adrenergic receptor and the alpha-1 adrenergic receptor .

Comparison with Similar Compounds

Medroxalol hydrochloride is similar to other beta blockers such as labetalol and propranolol. it is unique in its ability to block both alpha and beta receptors, which gives it a broader range of action . Similar compounds include:

Labetalol: Another mixed receptor blocker that also targets both alpha and beta receptors.

Propranolol: A non-selective beta blocker that does not have significant alpha-blocking activity.

This compound’s unique combination of alpha and beta receptor blocking properties makes it a versatile and effective antihypertensive agent .